Cas no 87736-88-7 (4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol)

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol is a versatile chemical compound featuring a benzyl alcohol group and a trifluoromethyl-diazirine moiety. The diazirine group enables efficient photoactivation, making it valuable for photoaffinity labeling studies in biochemistry and molecular biology. The trifluoromethyl substituent enhances stability and reactivity, while the benzyl alcohol functionality allows for further derivatization or conjugation. This compound is particularly useful for probing protein-ligand interactions, crosslinking applications, and structural analysis due to its ability to form covalent bonds upon UV irradiation. Its well-defined reactivity and compatibility with biological systems make it a reliable tool for advanced research applications.

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol structure

87736-88-7 structure

Product Name:4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol

CAS No:87736-88-7

MF:C₉H₇F₃N₂O

MW:216.159892320633

MDL:MFCD19442582

CID:652933

PubChem ID:160871054

Update Time:2025-06-09

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol
- [4-[3-(trifluoromethyl)diazirin-3-yl]phenyl]methanol
- 3-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine
- (4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenyl)methanol
- {4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol
- UZHHTEASLDJYBO-UHFFFAOYSA-N
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]-benzenemethanol
- AK176020
- 3H-Diazirine, benzenemethanol deriv. (ZCI)
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzenemethanol (ACI)
- EN300-6475249
- {4-[3-(Trifluoromethyl)-3H-diaziren-3-yl]phenyl}methanol
- CHEMBL4741515
- [4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl]methanol
- DTXSID60463733
- AKOS025402683
- SY056464
- AS-69590
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzylAlcohol
- DB-218651
- MFCD19442582
- T2818
- SCHEMBL992639
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzenemethanol
- CS-0008638
- 87736-88-7
- BDBM50551940
- BVF7RFE6SA
- 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol
- MDL： MFCD19442582
- Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(13-14-8)7-3-1-6(5-15)2-4-7/h1-4,15H,5H2
- InChI Key： UZHHTEASLDJYBO-UHFFFAOYSA-N
- SMILES： FC(C1(N=N1)C1C=CC(CO)=CC=1)(F)F

Computed Properties

Exact Mass: 216.05100
Monoisotopic Mass: 216.05104734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45
XLogP3: 2

Experimental Properties

Refractive Index: 1.4770 to 1.4810
PSA: 44.95000
LogP: 1.23100

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Storage Condition：0-10°C

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM244588-5g	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7	95%	5g	$640	2021-06-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2818-200MG	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7	>97.0%(HPLC)	200mg	¥490.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2818-1G	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7	>97.0%(HPLC)	1g	¥1995.00	2024-04-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023157-200mg	4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol	87736-88-7	97%	200mg	￥660	2024-05-21
Chemenu	CM244588-5g	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7	95%	5g	$640	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2818-200mg	4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol	87736-88-7	97.0%(LC)	200mg	￥620.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T2818-1g	4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol	87736-88-7	97.0%(LC)	1g	￥2145.0	2022-06-10
TRC	T791255-100mg	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7		100mg	$ 205.00	2023-09-05
TRC	T791255-1g	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7		1g	$ 1608.00	2023-09-05
eNovation Chemicals LLC	Y1224576-1g	4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol	87736-88-7	95%	1g	$400	2024-06-03

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzyl Alcohol Production Method

Production Method 1

87736-86-5

87736-88-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 16 h, rt

Reference

Generic Methods for Micrometer- And Nanometer-Scale Surface Derivatization Based on Photochemical Coupling of Primary Amines to Monolayers of Aryl Azides on Gold and Aluminum Oxide Surfaces

El Zubir, Osama; et al, Langmuir, 2013, 29(4), 1083-1092

Production Method 2

2227135-20-6

87736-88-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 13 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Mapping two neurosteroid-modulatory sites in the prototypic pentameric ligand-gated ion channel GLIC

Cheng, Wayland W. L.; et al, Journal of Biological Chemistry, 2018, 293(8), 3013-3027

Production Method 3

87736-88-7

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 48 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; 6 h, rt

Reference

Synthesis and characterization of photoaffinity probes that target the 5-HT3 receptor

Jack, Thomas; et al, Chimia, 2014, 68(4), 239-242

Production Method 4

87736-88-7

Reaction Conditions

1.1 Reagents: Triethylamine , Iodine Solvents: Methanol ; < 40 °C; 30 min, rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; 90 min, rt

Reference

Vapor-Phase Carbenylation of Hard and Soft Material Interfaces

Li, Xunzhi; et al, Langmuir, 2016, 32(44), 11386-11394

Production Method 5

2197885-25-7

87736-88-7

Reaction Conditions

1.1 Reagents: Azanyl 2,4,6-trimethylbenzenesulfonate Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C
1.2 Reagents: Piperidine ; 0 °C; 0 °C → rt; 1 h, rt
2.1 Reagents: Silver oxide (Ag2O) Solvents: Diethyl ether ; 16 h, rt; rt → 0 °C
2.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C

Reference

Ammonia-free synthesis of 3-trifluoromethyl-3-phenyldiaziridine

Kumar, Arun Babu; et al, Synthetic Communications, 2018, 48(6), 626-631

Production Method 6

2227135-18-2

87736-88-7

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Dichloromethane ; -78 °C; -78 °C → rt; 16 h, rt
1.2 Reagents: Triethylamine , Iodine Solvents: Methanol ; rt
1.3 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; 13 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Mapping two neurosteroid-modulatory sites in the prototypic pentameric ligand-gated ion channel GLIC

Cheng, Wayland W. L.; et al, Journal of Biological Chemistry, 2018, 293(8), 3013-3027

Production Method 7

2227135-19-3

87736-88-7

Reaction Conditions

1.1 Reagents: Triethylamine , Iodine Solvents: Methanol
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; 13 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

Mapping two neurosteroid-modulatory sites in the prototypic pentameric ligand-gated ion channel GLIC

Cheng, Wayland W. L.; et al, Journal of Biological Chemistry, 2018, 293(8), 3013-3027

Production Method 8

73899-14-6

4885-02-3

87736-88-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Antimony pentafluoride Solvents: Dichloromethyl methyl ether ; rt; 30 min, rt
2.1 Reagents: Sodium borohydride Solvents: Ethanol ; 0 °C; 4 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, 0 °C

Reference

Simple and Versatile Method for Tagging Phenyldiazirine Photophores

Nakashima, Hiroyuki; et al, Journal of the American Chemical Society, 2006, 128(47), 15092-15093

Production Method 9

87736-75-2

87736-88-7

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Toluene , Tetrahydrofuran ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Methanol ; 18 h, rt; rt → 0 °C
1.3 Reagents: Azanyl 2,4,6-trimethylbenzenesulfonate Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C
1.4 Reagents: Piperidine ; 0 °C; 0 °C → rt; 1 h, rt
2.1 Reagents: Silver oxide (Ag2O) Solvents: Diethyl ether ; 16 h, rt; rt → 0 °C
2.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C

Reference

Ammonia-free synthesis of 3-trifluoromethyl-3-phenyldiaziridine

Kumar, Arun Babu; et al, Synthetic Communications, 2018, 48(6), 626-631

Production Method 10

87736-88-7

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Dichloromethane ; -40 °C; 4 h, -35 - -25 °C
2.1 Reagents: Triethylamine , Iodine Solvents: Methanol ; < 40 °C; 30 min, rt
3.1 Reagents: Hydrochloric acid Solvents: Methanol ; 90 min, rt

Reference

Vapor-Phase Carbenylation of Hard and Soft Material Interfaces

Li, Xunzhi; et al, Langmuir, 2016, 32(44), 11386-11394

Production Method 11

128886-88-4

87736-88-7

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 0 °C; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, 0 °C

Reference

Simple and Versatile Method for Tagging Phenyldiazirine Photophores

Nakashima, Hiroyuki; et al, Journal of the American Chemical Society, 2006, 128(47), 15092-15093

Production Method 12

87736-86-5

87736-88-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran

Reference

An efficient route to S-N-(9-fluorenylmethyoxycarbonyl)-4'-(1-azi-2,2,2-trifluoroethyl)phenylalanine

Fishwick, Colin W. G.; et al, Tetrahedron Letters, 1994, 35(26), 4611-14

Production Method 13

87736-86-5

87736-88-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Diazirine-containing RNA photo-cross-linking probes for capturing microRNA targets

Nakamoto, Kosuke; et al, Journal of Organic Chemistry, 2014, 79(6), 2463-2472

Production Method 14

197968-46-0

87736-88-7

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

Consequences of Affinity in Heterogeneous Catalytic Reactions: Highly Chemoselective Hydrogenolysis of Iodoarenes

Ambroise, Yves; et al, Journal of Organic Chemistry, 2000, 65(21), 7183-7186

Production Method 15

87736-83-2

87736-88-7

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Diethyl ether ; 16 h, rt; rt → 0 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C

Reference

Ammonia-free synthesis of 3-trifluoromethyl-3-phenyldiaziridine

Kumar, Arun Babu; et al, Synthetic Communications, 2018, 48(6), 626-631

Production Method 16

85559-46-2

87736-88-7

Reaction Conditions

1.1 Reagents: Diborane(4) Solvents: Tetrahydrofuran

Reference

A convenient route to the soluble guanylate cyclase activator YC-1 and its N2 regioisomer

Fernandez, Patricia A.; et al, Heterocycles, 2001, 55(9), 1813-1816

Production Method 17

85559-46-2

87736-88-7

Reaction Conditions

1.1 Reagents: Diborane Solvents: Tetrahydrofuran ; 5 h, -5 °C
1.2 Reagents: Acetic acid Solvents: Methanol

Reference

Synthesis of Trifluoromethylaryl Diazirine and Benzophenone Derivatives of Etomidate that Are Potent General Anesthetics and Effective Photolabels for Probing Sites on Ligand-Gated Ion Channels

Husain, S. Shaukat; et al, Journal of Medicinal Chemistry, 2006, 49(16), 4818-4825

Production Method 18

85559-46-2

87736-88-7

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 16 h, 0 °C

Reference

Fluorous Aryldiazirine Photoaffinity Labeling Reagents

Song, Zhiquan; et al, Organic Letters, 2009, 11(21), 4882-4885

Production Method 19

18282-51-4

87736-88-7

Reaction Conditions

Reference

New AdoMet Analogues as Tools for Enzymatic Transfer of Photo-Cross-Linkers and Capturing RNA-Protein Interactions

Muttach, Fabian; et al, Chemistry - A European Journal, 2017, 23(25), 5988-5993

Production Method 20

87736-88-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Methanol ; 90 min, rt

Reference

Vapor-Phase Carbenylation of Hard and Soft Material Interfaces

Li, Xunzhi; et al, Langmuir, 2016, 32(44), 11386-11394

Production Method 21

87736-80-9

87736-88-7

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Diethyl ether ; -60 °C
1.2 Reagents: Triethylamine , Iodine Solvents: Methanol ; 0 °C; 0 °C → rt
2.1 Reagents: Hydrochloric acid Solvents: Methanol ; rt

Reference

Synthesis of photoactive a-mannosides and mannosyl peptides and their evaluation for lectin labeling

Wiegand, Michaela; et al, European Journal of Organic Chemistry, 2006, (21), 4841-4851

Production Method 22

2197885-24-6

87736-88-7

Reaction Conditions

1.1 Reagents: Methanol ; 18 h, rt
2.1 Reagents: Azanyl 2,4,6-trimethylbenzenesulfonate Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C
2.2 Reagents: Piperidine ; 0 °C; 0 °C → rt; 1 h, rt
3.1 Reagents: Silver oxide (Ag2O) Solvents: Diethyl ether ; 16 h, rt; rt → 0 °C
3.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C

Reference

Ammonia-free synthesis of 3-trifluoromethyl-3-phenyldiaziridine

Kumar, Arun Babu; et al, Synthetic Communications, 2018, 48(6), 626-631